Cas no 1235353-07-7 (N-2-(4-fluorophenoxy)ethyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide)

N-2-(4-fluorophenoxy)ethyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide structure
1235353-07-7 structure
Product Name:N-2-(4-fluorophenoxy)ethyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
CAS No:1235353-07-7
MF:C18H17FN4O3
MW:356.350987195969
CID:6021238
PubChem ID:36487360
Update Time:2025-10-15

N-2-(4-fluorophenoxy)ethyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(4-fluorophenoxy)ethyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
    • AKOS006863205
    • N-[2-(4-fluorophenoxy)ethyl]-3-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide
    • 1235353-07-7
    • N-(2-(4-fluorophenoxy)ethyl)-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide
    • N-[2-(4-fluorophenoxy)ethyl]-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
    • VU0526368-1
    • F5860-3710
    • Inchi: 1S/C18H17FN4O3/c19-13-5-7-14(8-6-13)26-12-10-20-17(24)9-11-23-18(25)15-3-1-2-4-16(15)21-22-23/h1-8H,9-12H2,(H,20,24)
    • InChI Key: BMKBKXUCKJEDIA-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OCCNC(CCN1C(C2C=CC=CC=2N=N1)=O)=O

Computed Properties

  • Exact Mass: 356.12846858g/mol
  • Monoisotopic Mass: 356.12846858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 83.4Ų

N-2-(4-fluorophenoxy)ethyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide Pricemore >>

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